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Compound of Interest

2, 7-Dimethoxy-9H-thioxanthen-9-
Compound Name:
one

cat. No.: B3028969

For Immediate Reference: Treat 2,7-Dimethoxy-9H-thioxanthen-9-one as a hazardous
chemical waste. Do not dispose of it in standard laboratory trash or down the drain. The
primary recommended disposal method is incineration by a licensed hazardous waste
management company. Always consult your institution's Environmental Health and Safety
(EHS) department for specific protocols and adhere to all local, state, and federal regulations.

This guide provides detailed procedures for the safe handling and disposal of 2,7-Dimethoxy-
9H-thioxanthen-9-one, designed for researchers and laboratory professionals.

Chemical and Safety Data

Proper handling during the disposal process is informed by the chemical's properties and
associated hazards. All personnel responsible for waste handling should be familiar with this
information.
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Property Data

Chemical Name 2,7-Dimethoxy-9H-thioxanthen-9-one
CAS Number 435344-88-0

Molecular Formula C15H12035[1][2]

Molecular Weight 272.32 g/mol [2][3]

Light yellow to yellow solid, powder, or crystal[1]

[4]

Physical Form

Harmful if swallowed (H302), Causes skin
irritation (H315), Causes serious eye irritation

Known Hazards . Lo
(H319), May cause respiratory irritation (H335)

[5]

] Keep in a dark, dry, and well-ventilated place
Storage Recommendations _ ,
with the container sealed[5]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps from the point of declaring the chemical as waste to
its final removal from the laboratory.

Step 1: Waste Identification and Segregation

o Clearly identify the 2,7-Dimethoxy-9H-thioxanthen-9-one to be discarded as "Hazardous
Waste."

e This chemical should be disposed of as a solid chemical waste.

» Do not mix it with other waste streams such as solvents, aqueous waste, or biohazards
unless specifically instructed by your EHS department for a particular disposal pathway (e.g.,
creating a slurry for incineration).

Step 2: Personal Protective Equipment (PPE)

o Before handling the waste, ensure you are wearing appropriate PPE:
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[e]

Gloves: Nitrile or other chemically resistant gloves.

o

Eye Protection: Safety glasses or chemical splash goggles.

[¢]

Lab Coat: A standard laboratory coat is required.

[¢]

Respiratory Protection: If there is a risk of generating dust, work within a fume hood or
wear a NIOSH-approved respirator.

Step 3: Packaging and Labeling

» Primary Container: Use the original manufacturer's container if it is in good condition. If not,
transfer the waste to a new, clean, and chemically compatible container that can be tightly
sealed.

o Labeling: The container must be labeled clearly. Use your institution's official hazardous
waste tag. The label must include:

The words "Hazardous Waste."

[¢]

[e]

The full chemical name: "2,7-Dimethoxy-9H-thioxanthen-9-one."

o

The approximate quantity of waste.

[¢]

The date the container was designated as waste.

[¢]

Any associated hazard warnings (e.g., Irritant).
Step 4: On-Site Storage

» Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).

o Ensure the SAA is secure, well-ventilated, and away from general laboratory traffic.
o Store it away from incompatible materials, particularly strong oxidizing agents.

Step 5: Disposal of Contaminated Materials
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» Any materials grossly contaminated with 2,7-Dimethoxy-9H-thioxanthen-9-one, such as
weigh boats, gloves, or paper towels, must be disposed of as solid hazardous waste. Place
these items in a sealed, labeled bag or container.

o Empty Containers: An "empty" container that held this chemical must be triple-rinsed with a
suitable solvent (e.g., acetone or ethanol). Collect all three rinsates and dispose of them as
liquid hazardous waste. After rinsing, the container can often be disposed of as non-
hazardous waste, but confirm this with your EHS office.

Step 6: Arranging for Final Disposal

o Contact your institution's EHS department or hazardous waste management office to
schedule a pickup.

e The established and recommended disposal method is through a licensed contractor for
chemical incineration, which may involve dissolving or mixing the material with a combustible
solvent in a specialized facility.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,7-
Dimethoxy-9H-thioxanthen-9-one.
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Caption: Disposal workflow for 2,7-Dimethoxy-9H-thioxanthen-9-one.
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Disclaimer: This document provides guidance based on available safety data sheets and
general laboratory waste protocols. It is not a substitute for local regulations or the specific
requirements of your institution. Always prioritize guidance from your designated Environmental
Health and Safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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